Cas no 72567-24-9 (2H-1-Benzopyran,octahydro-2,4-diphenyl-)

2H-1-Benzopyran,octahydro-2,4-diphenyl- structure
72567-24-9 structure
Product Name:2H-1-Benzopyran,octahydro-2,4-diphenyl-
CAS No:72567-24-9
MF:C21H24O
MW:292.414666175842
CID:571771
PubChem ID:3055531
Update Time:2025-04-19

2H-1-Benzopyran,octahydro-2,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran,octahydro-2,4-diphenyl-
    • 2,4-diphenyl-3,4,4a,5,6,7,8,8a-octahydro-2H-chromene
    • BRN 5281814
    • 2,4-Diphenyloctahydro-2H-1-benzopyran
    • 2,4-Diphenylhexahydrochroman
    • Chroman, hexahydro-2,4-diphenyl-
    • DTXSID10993419
    • 2H-1-Benzopyran, octahydro-2,4-diphenyl-
    • 72567-24-9
    • Inchi: 1S/C21H24O/c1-3-9-16(10-4-1)19-15-21(17-11-5-2-6-12-17)22-20-14-8-7-13-18(19)20/h1-6,9-12,18-21H,7-8,13-15H2
    • InChI Key: FNRDGIXMRRWBJV-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)CC(C2C=CC=CC=2)C2CCCCC12

Computed Properties

  • Exact Mass: 292.18282
  • Monoisotopic Mass: 292.183
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.2
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.052
  • Boiling Point: 432.4°C at 760 mmHg
  • Flash Point: 204.5°C
  • Refractive Index: 1.561
  • PSA: 9.23
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